![molecular formula C10H18ClNS B3059636 N-[(5-Methyl-2-thienyl)methyl]-2-butanamine hydrochloride CAS No. 1049678-17-2](/img/structure/B3059636.png)
N-[(5-Methyl-2-thienyl)methyl]-2-butanamine hydrochloride
Overview
Description
“N-[(5-Methyl-2-thienyl)methyl]-2-butanamine hydrochloride” is a chemical compound with the CAS Number: 1049678-17-2. It has a molecular weight of 219.78 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17NS.ClH/c1-4-8(2)11-7-10-6-5-9(3)12-10;/h5-6,8,11H,4,7H2,1-3H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The molecular weight is 219.78 . The InChI code provides information about its molecular structure .Scientific Research Applications
Neuroprotective Effects
- Neuroprotection in Cerebral Ischaemia : Research has shown that certain Ca(2+) channel blockers, like LY042826 and LY393615, which are structurally related to N-[(5-Methyl-2-thienyl)methyl]-2-butanamine hydrochloride, can protect against ischemia-induced brain injury in animals. These compounds were effective when administered post-occlusion, suggesting their potential as anti-ischaemic agents (Hicks et al., 2000).
Pharmacological Exploration
- Derivatives for Therapeutic Application : A study on derivatives of 1-(1,3-benzodioxol-5-yl)-2-butanamine, which is similar to this compound, revealed their potential as novel therapeutic agents. These compounds showed promising results in drug discrimination assays in rats, suggesting their potential for psychotherapy facilitation (Nichols et al., 1986).
Analytical Studies
- Analytical Characterization of Related Compounds : Methods for analyzing compounds like 1-(3,4-methylenedioxyphenyl)-2-butanamine, structurally similar to this compound, have been developed. These methods are crucial for differentiating between therapeutic agents and controlled substances (Noggle et al., 1991).
Synthesis and Design
- Novel Derivative Synthesis : Research on the synthesis of novel N-substituted-acyl-N-methyl-3-(1-naphthalenyloxy)-3-(2-thienyl) propanamine derivatives, related to this compound, has been conducted. This study focused on creating new compounds with potential pharmacological properties (Jing, 2010).
Therapeutic Potential
- Anticancer Agent Synthesis : Research into thiazole and 1,3,4-thiadiazole derivatives, which include compounds structurally similar to this compound, has shown potential for developing potent anticancer agents. These studies are critical for expanding the range of available treatments for cancer (Gomha et al., 2017).
properties
IUPAC Name |
N-[(5-methylthiophen-2-yl)methyl]butan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NS.ClH/c1-4-8(2)11-7-10-6-5-9(3)12-10;/h5-6,8,11H,4,7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YELGRVRRDRLLAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=CC=C(S1)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1049678-17-2 |
Source
|
| Record name | 2-Thiophenemethanamine, 5-methyl-N-(1-methylpropyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1049678-17-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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